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Compound of Interest

Compound Name: Osteocalcin (7-19) (human)

Cat. No.: B056462 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Osteocalcin is a non-collagenous protein hormone found in bone and dentin, playing a crucial

role in bone mineralization and calcium ion homeostasis. It is also recognized for its endocrine

functions, influencing glucose metabolism and male fertility. Immunoassays are commonly

employed to quantify Osteocalcin levels in biological samples as a biomarker for bone

formation and turnover. The human Osteocalcin (7-19) fragment is a specific epitope that can

be targeted by monoclonal antibodies, and the synthetic version of this peptide is a valuable

tool for use as a standard in various immunoassay formats. These application notes provide

detailed protocols and data for utilizing human Osteocalcin (7-19) as a standard in a

competitive enzyme-linked immunosorbent assay (ELISA).

Principle of the Assay
The competitive ELISA is an immunoassay format that can be used to quantify the amount of a

specific antigen, in this case, Osteocalcin, in a sample. In this assay, a known amount of

labeled antigen (e.g., biotinylated Osteocalcin) competes with the unlabeled antigen in the

sample (or standard) for binding to a limited number of capture antibody sites, typically coated

on a microplate. The amount of labeled antigen bound to the antibody is inversely proportional

to the concentration of the antigen in the sample. By using a synthetic peptide standard like

Osteocalcin (7-19), a standard curve can be generated to accurately determine the

concentration of Osteocalcin in unknown samples.
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Data Presentation
Table 1: Representative Standard Curve Data for
Osteocalcin (7-19) Competitive ELISA

Standard Concentration
(ng/mL)

Absorbance (450 nm) % B/B0

0 (B0) 1.850 100%

0.5 1.628 88%

1.0 1.406 76%

2.5 1.073 58%

5.0 0.740 40%

10.0 0.463 25%

20.0 0.278 15%

Table 2: Performance Characteristics of an
Immunoassay Using a Synthetic Human Osteocalcin (7-
19) Fragment

Parameter Value

Assay Type Immunoradiometric Assay (IRMA)

Linear Range 2 to 200 ng/mL[1]

Limit of Detection (LOD) 0.3 ng/mL[1]

Intra-assay CV <5.0%[1]

Inter-assay CV <7.0%[1]

Experimental Protocols
Preparation of Reagents

Coating Buffer (Carbonate-Bicarbonate Buffer, pH 9.6): 15 mM Na2CO3, 35 mM NaHCO3.
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Wash Buffer (PBST): 1X PBS with 0.05% Tween-20.

Blocking Buffer: 1% Bovine Serum Albumin (BSA) in PBST.

Assay Buffer: 1% BSA in PBST.

Osteocalcin (7-19) Standard Stock Solution (1 µg/mL): Reconstitute lyophilized human

Osteocalcin (7-19) peptide in Assay Buffer. Aliquot and store at -20°C.

Anti-Osteocalcin (7-19) Antibody: A monoclonal antibody specific for the 7-19 epitope of

human Osteocalcin.

Biotinylated Osteocalcin (Tracer): Biotin-labeled full-length Osteocalcin or a larger fragment

containing the 7-19 epitope.

Streptavidin-HRP Conjugate: Commercially available Streptavidin-Horseradish Peroxidase

conjugate.

Substrate Solution (TMB): 3,3',5,5'-Tetramethylbenzidine.

Stop Solution: 2 N H2SO4.

Competitive ELISA Protocol
Coating:

Dilute the anti-Osteocalcin (7-19) antibody to a predetermined optimal concentration in

Coating Buffer.

Add 100 µL of the diluted antibody to each well of a 96-well microplate.

Incubate overnight at 4°C.

Wash the plate three times with 200 µL of Wash Buffer per well.

Blocking:

Add 200 µL of Blocking Buffer to each well.
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Incubate for 1-2 hours at room temperature.

Wash the plate three times with Wash Buffer.

Standard and Sample Incubation:

Prepare a serial dilution of the Osteocalcin (7-19) Standard Stock Solution in Assay Buffer

to create a standard curve (e.g., 20, 10, 5, 2.5, 1, 0.5, 0 ng/mL).

Prepare dilutions of unknown samples in Assay Buffer.

In separate tubes, mix 50 µL of each standard or sample with 50 µL of a predetermined

optimal concentration of Biotinylated Osteocalcin (tracer).

Transfer 100 µL of the standard/tracer and sample/tracer mixtures to the corresponding

wells of the coated and blocked microplate.

Incubate for 1-2 hours at room temperature with gentle shaking.

Wash the plate five times with Wash Buffer.

Detection:

Dilute the Streptavidin-HRP conjugate in Assay Buffer according to the manufacturer's

instructions.

Add 100 µL of the diluted Streptavidin-HRP to each well.

Incubate for 30-60 minutes at room temperature with gentle shaking.

Wash the plate five times with Wash Buffer.

Signal Development and Measurement:

Add 100 µL of TMB Substrate Solution to each well.

Incubate in the dark at room temperature for 15-30 minutes, or until a sufficient color

change is observed.
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Stop the reaction by adding 50 µL of Stop Solution to each well.

Read the absorbance at 450 nm using a microplate reader.
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Competitive ELISA Workflow for Osteocalcin Quantification.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b056462?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bone Microenvironment

PancreasMuscle

Osteoblast

Carboxylated
Osteocalcin

Synthesis

Bone Matrix

Deposition

Undercarboxylated
Osteocalcin (Active)

Release & Decarboxylation

Osteoclast

Resorption
(Acidic pH)

Pancreatic β-cell

Binds GPRC6A

Muscle Cell

Binds GPRC6A

Insulin
Secretion

Stimulates

Promotes OCN
Synthesis

Glucose Uptake &
Fatty Acid Oxidation

Promotes

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b056462?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b056462?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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